Cas no 1191-85-1 (Eicosatetraynoic acid)
Eicosatetraynoic acid (ETYA) is a synthetic polyunsaturated fatty acid characterized by four conjugated triple bonds in its 20-carbon chain. It serves as a potent inhibitor of lipoxygenase and cyclooxygenase pathways, making it a valuable tool in studying eicosanoid biosynthesis and inflammation mechanisms. ETYA's rigid, linear structure disrupts membrane fluidity and enzyme interactions, providing insights into lipid-mediated signaling processes. Its stability and distinct spectroscopic properties facilitate detection in experimental systems. Researchers utilize ETYA to probe the roles of arachidonic acid metabolites in cellular responses, offering a controlled approach to dissect lipid metabolism and oxidative pathways in biochemical and pharmacological studies.
Eicosatetraynoic acid structure
Product Name:Eicosatetraynoic acid
CAS No:1191-85-1
MF:C20H24O2
MW:296.403366088867
CID:146540
PubChem ID:24894432
Update Time:2025-10-16
Eicosatetraynoic acid Chemical and Physical Properties
Names and Identifiers
-
- 5,8,11,14-Eicosatetraynoicacid
- Eicosatetraynoic Acid
- ETYA
- icosa-5,8,11,14-tetraynoic acid
- 5,8,11,14-eicosatetrayonic acid
- Eicosa-5,8,11,14-tetrainsaeure
- Octadehydroarachidonic acid
- CS-0084220
- AKOS040733080
- HY-124108
- Bio1_000150
- NCGC00018135-04
- KBio3_000338
- 1191-85-1
- Q27077167
- KBio2_002737
- NCGC00021784-03
- SMR000058640
- SCHEMBL68751
- KBio3_000337
- NCGC00018135-02
- CBiol_001864
- 5,8,11,14-eicosatetraynoic acid
- Icosa‐5,8,11,14‐tetraynoic acid (D3)
- CHEMBL458328
- UNII-5FEJ8J06DR
- NCGC00021784-05
- CHEBI:94483
- HMS1361I11
- SR-01000000036-3
- 5FEJ8J06DR
- KBio2_005305
- EICOSA-5,8,11,14-TETRAYNOIC ACID
- NS00096692
- ITY
- IDI1_033919
- eicosatetranoic acid
- J-004079
- NCGC00018135-06
- Spectrum5_001952
- BSPBio_001449
- BDBM31752
- BAA19185
- SR-01000000036-4
- Ro 31428
- HMS1791I11
- cid_1780
- MLS000069514
- 5,8,11,14-Icosatetraynoic acid #
- SR-01000000036
- HSCI1_000035
- Ro 3-1428
- MS-24251
- BML2-F04
- MFCD00036967
- GTPL2669
- ETYA - CAS 1191-85-1
- KBioGR_000169
- NCGC00018135-05
- CCG-207933
- HMS3402I11
- KBioSS_000169
- DTXSID20152318
- HMS3649D21
- NCGC00018135-03
- NCGC00021784-04
- KBio2_000169
- Bio1_001128
- 5,8,11,14-Eicosatetraynoic acid, >=97%
- HMS1989I11
- MLS-0002886.0001
- NCGC00018135-01
- Opera_ID_402
- Bio2_000169
- Bio2_000649
- LMFA01030691
- MGLDCXPLYOWQRP-UHFFFAOYSA-N
- Bio1_000639
- 5,8,11,14-Icosatetraynoic acid
- G12095
- DA-60405
- Eicosatetraynoic acid
-
- MDL： MFCD00036967
- Inchi： 1S/C20H24O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20(21)22/h2-5,8,11,14,17-19H2,1H3,(H,21,22)
- InChI Key： MGLDCXPLYOWQRP-UHFFFAOYSA-N
- SMILES： OC(CCCC#CCC#CCC#CCC#CCCCCC)=O
Computed Properties
- Exact Mass: 296.17800
- Monoisotopic Mass: 296.17763
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 22
- Rotatable Bond Count: 6
- Complexity: 586
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 5.3
- Topological Polar Surface Area: 37.3
Experimental Properties
- Color/Form: solid
- Density: 1.034
- Melting Point: 79-81 °C
- Boiling Point: 490.3°C at 760 mmHg
- Flash Point: 226.6°C
- Refractive Index: 1.528
- PSA: 37.30000
- LogP: 4.00550
- Solubility: Not determined
- Vapor Pressure: 0.0±2.7 mmHg at 25°C
Eicosatetraynoic acid Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Warning Statement：
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Safety Instruction： S22-S24/25
- FLUKA BRAND F CODES：8-10
- Storage Condition：−20°C
Eicosatetraynoic acid Customs Data
- HS CODE：2916190090
- Customs Data：
China Customs Code:
2916190090Overview:
2916190090 Other unsaturated acyclic monocarboxylic acids(Including its anhydride\Acyl halide,Peroxides and peroxyacids and their derivatives).Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly
Regulatory conditions:
A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goodsInspection and quarantine category:
R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food
M.Import commodity inspection
N.Export commodity inspectionSummary:
2916190090 unsaturated acyclic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:6.5%.general tariff:30.0%
Eicosatetraynoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | E274770-20mg |
Eicosatetraynoic acid |
1191-85-1 | ≥98% | 20mg |
¥1298.90 | 2023-09-03 | |
| ChemScence | CS-0084220-1mg |
Eicosatetraynoic acid |
1191-85-1 | ≥99.0% | 1mg |
$95.0 | 2022-04-28 | |
| TRC | E936903-1mg |
ETYA |
1191-85-1 | 1mg |
$64.00 | 2023-05-18 | ||
| TRC | E936903-5mg |
ETYA |
1191-85-1 | 5mg |
$167.00 | 2023-05-18 | ||
| TRC | E936903-10mg |
ETYA |
1191-85-1 | 10mg |
$293.00 | 2023-05-18 | ||
| Larodan | 10-2094-7-25mg |
5,8,11,14-Eicosatetraynoic acid |
1191-85-1 | >98% | 25mg |
€298.00 | 2025-03-07 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci8700-5mg |
Eicosatetraynoic Acid |
1191-85-1 | 98% | 5mg |
￥617.00 | 2023-09-09 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci8700-10mg |
Eicosatetraynoic Acid |
1191-85-1 | 98% | 10mg |
￥1104.00 | 2023-09-09 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci8700-25mg |
Eicosatetraynoic Acid |
1191-85-1 | 98% | 25mg |
￥2516.00 | 2023-09-09 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci8700-50mg |
Eicosatetraynoic Acid |
1191-85-1 | 98% | 50mg |
￥4467.00 | 2023-09-09 |
Eicosatetraynoic acid Related Literature
-
Jie Yang,Song Yang,Ying-Jin Yuan Mol. BioSyst. 2012 8 1789
-
Jie Yang,Song Yang,Xue Gao,Ying-Jin Yuan Mol. BioSyst. 2011 7 2428
-
3. Quinones. Part 3. Synthesis of quinone derivatives having ethylenic and acetylenic bonds: specific inhibitors of the formation of leukotrienes and 5-hydroxyicosa-6,8,11,14-tetraenoic acid (5-HETE)Mitsuru Shiraishi,Shinji Terao J. Chem. Soc. Perkin Trans. 1 1983 1591
-
M. S. F. Lie Ken Jie Nat. Prod. Rep. 1989 6 231
-
K. H. Gibson Chem. Soc. Rev. 1977 6 489
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